Cas no 2680530-42-9 (2-chloro-2',5,5'-trimethyl-1,1'-biphenyl-4-amine)

2-Chloro-2',5,5'-trimethyl-1,1'-biphenyl-4-amine is a biphenyl derivative featuring chloro and amino functional groups at specific positions, along with methyl substitutions. This compound is of interest in organic synthesis and pharmaceutical research due to its structural rigidity and potential as an intermediate for complex molecules. The chloro and amino groups provide reactive sites for further functionalization, while the methyl groups enhance steric stability. Its well-defined aromatic framework makes it suitable for applications in ligand design and materials science. The compound is typically characterized by high purity and consistent performance in synthetic workflows, ensuring reliability in research and industrial processes.
2-chloro-2',5,5'-trimethyl-1,1'-biphenyl-4-amine structure
2680530-42-9 structure
Product Name:2-chloro-2',5,5'-trimethyl-1,1'-biphenyl-4-amine
CAS No:2680530-42-9
MF:C15H16ClN
MW:245.747242927551
MDL:MFCD34183309
CID:5652409
PubChem ID:165909256
Update Time:2025-05-25

2-chloro-2',5,5'-trimethyl-1,1'-biphenyl-4-amine Chemical and Physical Properties

Names and Identifiers

    • 2-chloro-2',5,5'-trimethyl-[1,1'-biphenyl]-4-amine
    • 2680530-42-9
    • EN300-28254337
    • 2-chloro-2',5,5'-trimethyl-1,1'-biphenyl-4-amine
    • MDL: MFCD34183309
    • Inchi: 1S/C15H16ClN/c1-9-4-5-10(2)12(6-9)13-7-11(3)15(17)8-14(13)16/h4-8H,17H2,1-3H3
    • InChI Key: IEIGKSCRUDHOSL-UHFFFAOYSA-N
    • SMILES: ClC1=CC(=C(C)C=C1C1C=C(C)C=CC=1C)N

Computed Properties

  • Exact Mass: 245.0971272g/mol
  • Monoisotopic Mass: 245.0971272g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 26Ų

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Additional information on 2-chloro-2',5,5'-trimethyl-1,1'-biphenyl-4-amine

Comprehensive Overview of 2-Chloro-2',5,5'-Trimethyl-1,1'-Biphenyl-4-Amine (CAS No. 2680530-42-9)

2-Chloro-2',5,5'-trimethyl-1,1'-biphenyl-4-amine (CAS No. 2680530-42-9) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various industries. This compound belongs to the biphenyl family, characterized by two benzene rings connected by a single bond. The presence of chloro and methyl substituents enhances its reactivity and makes it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its uses in pharmaceuticals, agrochemicals, and material science, driven by the growing demand for innovative chemical solutions.

The molecular structure of 2-chloro-2',5,5'-trimethyl-1,1'-biphenyl-4-amine features a chloro group at the 2-position and methyl groups at the 2', 5, and 5' positions, which influence its electronic and steric properties. These modifications are critical for tailoring the compound's interactions in chemical reactions, making it a versatile building block for more complex molecules. Recent studies highlight its potential as a precursor in the synthesis of heterocyclic compounds, which are widely used in drug development and advanced materials. The compound's stability under various conditions also makes it a candidate for applications requiring durable chemical frameworks.

In the context of green chemistry and sustainability, 2-chloro-2',5,5'-trimethyl-1,1'-biphenyl-4-amine has been examined for its environmental impact and biodegradability. With increasing regulatory scrutiny on chemical manufacturing processes, industries are seeking compounds that balance efficacy with ecological safety. This biphenyl derivative's potential for low toxicity and high efficiency aligns with these trends, making it a subject of interest for eco-friendly applications. Researchers are also investigating its role in catalytic systems, where it could reduce energy consumption and waste generation.

The synthesis of CAS No. 2680530-42-9 typically involves multi-step reactions, including cross-coupling and functional group transformations. Advances in catalysis and process optimization have improved the yield and purity of this compound, addressing challenges related to scalability. These developments are particularly relevant for industries prioritizing cost-effective and sustainable production methods. Additionally, the compound's compatibility with modern analytical techniques, such as HPLC and NMR spectroscopy, facilitates quality control and characterization, ensuring its suitability for high-precision applications.

From a commercial perspective, the demand for 2-chloro-2',5,5'-trimethyl-1,1'-biphenyl-4-amine is expected to rise, driven by its expanding applications in life sciences and advanced materials. Its role in the development of novel pharmaceutical intermediates and functional polymers underscores its importance in innovation-driven markets. Companies specializing in fine chemicals and custom synthesis are actively stocking this compound to meet the needs of research institutions and industrial clients. Furthermore, its inclusion in proprietary formulations highlights its value as a high-performance chemical ingredient.

In summary, 2-chloro-2',5,5'-trimethyl-1,1'-biphenyl-4-amine (CAS No. 2680530-42-9) represents a promising compound with diverse applications and significant potential for future advancements. Its structural versatility, combined with its alignment with sustainability goals, positions it as a key player in the evolving landscape of chemical innovation. As research continues to uncover new uses and optimize its synthesis, this compound is poised to play a pivotal role in addressing contemporary challenges across multiple industries.

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